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Compound of Interest

Compound Name: Sodium hydrogen ferric dtpa
CAS No.: 12389-75-2
Cat. No.: B1401466
Get Quote
. J

Executive Summary & Chemical Profile[1][2][3]

Sodium Hydrogen Ferric DTPA (NaFeDTPA) is widely used as a micronutrient source and a
chelating reagent. While it exhibits low acute toxicity to humans, its disposal presents a specific
environmental challenge often overlooked in standard safety data sheets (SDS): Chelation
Persistence.

Unlike simple inorganic salts, the DTPA ligand is recalcitrant to biodegradation in standard
wastewater treatment plants (WWTPS). If discharged into municipal drains, DTPA passes
through treated, re-mobilizing heavy metals (Pb, Cd, Hg) from river sediments back into the
water column. Therefore, drain disposal is strictly prohibited for this compound, regardless of
concentration.

Chemical Identity Table
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Parameter

Specification

Chemical Name

Sodium hydrogen ferric

diethylenetriaminepentaacetate

CAS Number 12389-75-2

Formula Ci4H19FeNs3NaO1o

Molecular Weight ~468.2 g/mol

Solubility Soluble in water; stable in neutral to acidic pH
Appearance Yellow to yellow-brown crystalline powder
Hazards Not P-listed or U-listed (RCRA); Irritant

(Eye/Inhalation)

Environmental Rationale (The "Why")

To ensure compliance and scientific integrity, researchers must understand the downstream

impact of their waste. The following diagram illustrates the "Hidden Hazard" mechanism that

necessitates strict segregation of DTPA waste.
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Figure 1: The environmental pathway of DTPA showing why drain disposal causes secondary

heavy metal contamination.

Personal Safety & Handling

While the environmental risk is chronic, the immediate risk to the handler is acute irritation.
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Hazard Type Protection Protocol

N95 or P100 Respirator. Fine dust generation is
Respiratory common during weighing. Inhalation can cause

mucosal irritation.

Chemical Safety Goggles. Standard safety
Ocular glasses are insufficient for fine powders that

may drift behind lenses.

Nitrile Gloves (Min 0.11mm thickness). Lab coat
Dermal with cuffed sleeves to prevent powder

accumulation on wrists.

Fume Hood or Powder Weighing Station.
Engineering Always handle open containers in ventilated

enclosures.

Disposal Workflows & Protocols
A. Solid Waste Disposal (Pure Reagent or Spills)

Context: Expired shelf stock or spill cleanup material.

Segregation: Do not mix with strong oxidizers or acidic waste.[1]

Containerization: Use a High-Density Polyethylene (HDPE) wide-mouth jar.

Labeling: Label clearly as "Non-Hazardous Chemical Waste - Solid - Contains Chelating

Agents."

o Note: Even if "Non-Hazardous" by RCRA definition, adding the "Chelating Agent" tag alerts
the waste contractor to avoid co-mingling with metal-bearing wastes.

Verification: Ensure the lid is taped shut to prevent dust release during transport.

B. Liquid/Aqueous Waste Disposal

Context: Stock solutions, mother liquors, or experimental byproducts.
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The Self-Validating Protocol: Before adding liquid waste to a drum, perform these checks to
prevent dangerous evolution of gases or container failure.

e pH Validation:
o Check pH of the solution.[2][3]
o Requirement: pH should be between 4.0 and 9.0.

o Reasoning: Highly acidic conditions (pH < 3) can destabilize the complex; highly alkaline
conditions (pH > 11) can damage standard drum linings over time. Neutralize with dilute
NaOH or H2SO:u if necessary.

o Oxidizer Check:

o Confirm no Peroxides or Nitrates are present in the waste stream. DTPA is organic; mixing
with strong oxidizers in a waste drum can be exothermic.

e Filtration (Optional but Recommended):

o If the solution contains precipitated iron or other solids, filter through a 0.45um membrane.
Dispose of the filter as solid waste. This prevents sludge buildup in liquid waste drums.

C. Decision Tree Workflow
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Figure 2: Operational decision tree for segregating NaFeDTPA waste streams.

Emergency Spill Management

Do not use water to wash down a powder spill. This converts a contained solid problem into an
uncontained liquid environmental hazard.

 |solate: Mark the area.[4] Don PPE (N95 mask is critical).
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Dry Recovery:

o Use a dustpan and brush for large piles.

o Use a HEPA-filtered vacuum for fine residue.

Wet Wipe (Final Step only):

o Only after bulk removal, use damp paper towels to capture remaining dust.

o Dispose of towels as Solid Chemical Waste, not in the trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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management-of-sodium-hydrogen-ferric-dtpa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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